![molecular formula C14H17N3O B1324302 8-Benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one CAS No. 1017789-30-8](/img/structure/B1324302.png)
8-Benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one
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Overview
Description
8-Benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one is a research reagent used in the synthesis of spirohydantoins from basic heterocyclic ketones . It has a molecular formula of C14H17N3O and a molecular weight of 243.3 .
Synthesis Analysis
The synthesis of 8-Benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one involves heating a solution of 4-amino-1-benzylpiperidine-4-carboxamide in triethoxymethane at 145°C for 16 hours . The resulting oil is diluted in water and the aqueous layer is extracted twice with ethyl acetate. The organic phases are washed with water and brine, and the combined organic layers are dried over sodium sulfate, filtered, and evaporated to give a pale orange oil .Molecular Structure Analysis
The molecular structure of 8-Benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one is characterized by a spiro configuration, which is a type of chemical compound where two rings share a single atom .Chemical Reactions Analysis
The Bucherer-Bergs reaction, which includes a series of sequential chemical steps, is involved in the synthesis of 8-Benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one . This reaction is characterized by the high stereodirecting nucleophilic attack of the first CN-particle on the carbonyl group of piperidine-4-one .Physical And Chemical Properties Analysis
8-Benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one is a solid at room temperature . It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C .Scientific Research Applications
Cancer Research: Inhibiting Tumor Cell Migration and Invasion
This compound has shown potential in cancer research, particularly in inhibiting the migration and invasion of PC3 prostate cancer cells. A study utilizing molecular docking and biological assays demonstrated the molecule’s effect on tumor cell migration and invasion, suggesting its role as a promising anticancer agent .
Immunoregulation: Modulating Inflammatory Responses
Azaspiran-type molecules, which include “8-Benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one,” have been associated with immunoregulatory capacities. They have shown to decrease inflammatory responses, thereby improving bone integrity preservation in murine models with rheumatoid arthritis .
Apoptosis Induction: Activation of Pro-apoptotic Proteins
In myeloma cells, similar structures to this compound have exhibited anti-proliferative and anti-angiogenic properties. They activate pro-apoptotic proteins such as caspase-3 and -8 and modulate processes through the inhibition of Akt and STAT3 phosphorylation .
Vascular Research: Inhibition of VEGF and IL-6 Production
The compound has been noted for its ability to decrease the production of vascular endothelial growth factor (VEGF) and interleukin 6 (IL-6), which are critical in the formation of new blood vessels and inflammation, respectively .
Neurodegenerative Diseases: Potential Therapeutic Applications
Necroptosis inhibitors, which include this compound, have mechanisms of action that could be therapeutic in neurodegenerative diseases. Necroptosis is a form of programmed cell death involved in various pathophysiological disorders, including neurodegenerative diseases .
Antimicrobial Activities: Targeting Bacterial Strains
Compounds with a similar structure have displayed noteworthy activity against various bacterial strains. This suggests that “8-Benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one” could be explored for its antimicrobial properties .
Synthesis and Characterization: Chemical Analysis
The synthesis and characterization of compounds related to “8-Benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one” are crucial for understanding their chemical properties and potential applications in various fields of research .
Safety and Hazards
The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
properties
IUPAC Name |
8-benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O/c18-13-14(16-11-15-13)6-8-17(9-7-14)10-12-4-2-1-3-5-12/h1-5,11H,6-10H2,(H,15,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHRPQBDFNGEGGO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12C(=O)NC=N2)CC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70629282 |
Source
|
Record name | 8-Benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70629282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one | |
CAS RN |
1017789-30-8 |
Source
|
Record name | 8-Benzyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70629282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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